Cas no 414883-01-5 (1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine)

• Product Name: 1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine
• CAS No: 414883-01-5
• MF: C₁₀H₁₅BrN₂S
• MW: 275.208500146866
• CID: 4714031
• Update Time: 2025-05-24

1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• MLS000532407
• Cambridge id 5264357
• Oprea1_802354
• HMS2486G06
• SMR000137365
• 1-[(5-bromo-2-thienyl)methyl]-4-methylpiperazine
• 1-(5-Bromothiophen-2-ylmethyl)-4-methylpiperazine
• 1-[(5-bromothiophen-2-yl)methyl]-4-methylpiperazine
• 1-(5-Bromo-thiophen-2-ylmethyl)-4-methyl-piperazine
• 1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine

• Inchi： 1S/C10H15BrN2S/c1-12-4-6-13(7-5-12)8-9-2-3-10(11)14-9/h2-3H,4-8H2,1H3
• InChI Key： ICTSOUROTZTVHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CCN(C)CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 34.7

Additional information on 1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine

Comprehensive Overview of 1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine (CAS No. 414883-01-5)

1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine (CAS No. 414883-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromothienyl and methylpiperazine moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a thiophene ring with a piperazine backbone, offering versatile reactivity and functionalization opportunities.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled the interest in 1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine. Its CAS No. 414883-01-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern synthetic chemistry. The compound's bromine substitution on the thienyl ring enhances its utility in cross-coupling reactions, a hot topic in organic synthesis. This aligns with current trends in green chemistry and catalysis, where efficient bond-forming strategies are highly sought after.

In the context of drug development, 1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine is explored as a potential intermediate for CNS-targeting molecules. The piperazine moiety is a common pharmacophore in neuroactive compounds, making this derivative a candidate for modulating neurotransmitter receptors. Recent studies highlight its role in designing selective serotonin reuptake inhibitors (SSRIs) and dopamine agonists, addressing mental health concerns—a trending topic in healthcare discussions.

From a technical perspective, the compound's physical and chemical properties are critical for formulation scientists. Its solubility in organic solvents like DMSO and methanol facilitates laboratory handling, while its stability under ambient conditions ensures reproducibility in experiments. These attributes are frequently queried in chemical forums and research publications, underscoring the need for accurate data dissemination.

The synthesis of 1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine typically involves alkylation of 4-methylpiperazine with a 5-bromo-2-thienylmethyl halide, a process optimized for high yield and purity. This methodology is often compared to other N-alkylation techniques, a recurring theme in process chemistry discussions. Environmental considerations, such as solvent selection and waste reduction, are also frequently debated, reflecting the industry's shift toward sustainable practices.

Analytical characterization of CAS No. 414883-01-5 relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying structural integrity and purity, topics commonly searched by quality control professionals. The compound's spectral data is often shared in open-access repositories to support collaborative research efforts.

In material science, the thiophene-based structure of 1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine offers intriguing possibilities for conductive polymers and organic electronics. This aligns with the surge in interest for flexible electronics and biodegradable materials, areas where researchers seek innovative building blocks. The compound's electron-rich nature makes it a candidate for charge transport applications, a subject of numerous patent filings.

Regulatory and safety profiles of 414883-01-5 are meticulously documented to comply with global chemical safety standards. While not classified as hazardous under typical conditions, proper handling protocols are emphasized in MSDS sheets, a frequently downloaded resource for laboratory personnel. This attention to safety mirrors broader industry priorities around workplace safety and risk management.

The commercial availability of 1-[(5-Bromo-2-thienyl)methyl]-4-methylpiperazine is another focal point, with suppliers often listing it under fine chemicals or pharmaceutical intermediates categories. Pricing trends and bulk synthesis options are common queries among procurement specialists, reflecting the compound's niche but growing market presence.

Looking ahead, the versatility of CAS No. 414883-01-5 ensures its continued relevance in interdisciplinary research. Whether as a building block for novel therapeutics or a component in advanced materials, this compound exemplifies the convergence of chemical innovation and practical applications. Its study contributes to broader scientific dialogues on molecular design and functional materials, making it a staple in contemporary chemistry discourse.